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Compound of Interest

Compound Name: 2,4-Difluoro-5-nitroaniline

Cat. No.: B173925 Get Quote

Technical Guide: 2,4-Difluoro-5-nitroaniline
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical and physical properties of

2,4-Difluoro-5-nitroaniline, a key intermediate in the synthesis of various pharmaceutical and

agrochemical compounds. This document includes its molecular characteristics, representative

experimental protocols for synthesis, and logical workflows.

Core Properties of 2,4-Difluoro-5-nitroaniline
2,4-Difluoro-5-nitroaniline is a substituted aniline compound characterized by the presence of

two fluorine atoms and a nitro group attached to the benzene ring. These functional groups

significantly influence its reactivity and make it a versatile building block in organic synthesis.

Quantitative Data Summary
The key physicochemical properties of 2,4-Difluoro-5-nitroaniline are summarized in the table

below for easy reference and comparison.
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Property Value References

Chemical Formula C₆H₄F₂N₂O₂ [1][2][3]

Molecular Weight 174.11 g/mol [2][3]

CAS Number 123344-02-5 [3][4][5]

Appearance
Orange to brown

powder/crystal
[2]

Melting Point
106-110 °C (Isomer: 4,5-

Difluoro-2-nitroaniline)
[2]

Storage
Room temperature, inert

atmosphere, dark place
[3]

Synthesis and Experimental Protocols
The synthesis of fluorinated nitroanilines often involves either the selective reduction of a

dinitro precursor or the nitration of a difluoroaniline. Below are representative diagrams and a

detailed experimental protocol adapted from related compounds, illustrating a common

synthetic approach.

Logical Workflow: Role as a Chemical Intermediate
2,4-Difluoro-5-nitroaniline serves as a crucial starting material or intermediate in multi-step

organic syntheses. Its functional groups—the amino and nitro groups—can be readily modified

to build more complex molecular architectures.
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Logical Flow: 2,4-Difluoro-5-nitroaniline as a Synthetic Intermediate
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Caption: Role of 2,4-Difluoro-5-nitroaniline as a key intermediate.

General Synthesis Workflow
The following diagram outlines a typical laboratory workflow for the synthesis and purification of

a nitroaniline derivative.
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General Experimental Workflow: Synthesis and Purification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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